Cas no 1805252-45-2 (Methyl 3-(difluoromethyl)-2-hydroxy-6-methoxypyridine-4-acetate)

• Product Name: Methyl 3-(difluoromethyl)-2-hydroxy-6-methoxypyridine-4-acetate
• CAS No: 1805252-45-2
• MF: C₁₀H₁₁F₂NO₄
• MW: 247.19545006752
• CID: 4805220
• Update Time: 2025-10-05

Methyl 3-(difluoromethyl)-2-hydroxy-6-methoxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-hydroxy-6-methoxypyridine-4-acetate

• Inchi： 1S/C10H11F2NO4/c1-16-6-3-5(4-7(14)17-2)8(9(11)12)10(15)13-6/h3,9H,4H2,1-2H3,(H,13,15)
• InChI Key： DTHRRVHINDILMC-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(=CC=1CC(=O)OC)OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 401
• XLogP3: 0.4
• Topological Polar Surface Area: 64.599

Additional information on Methyl 3-(difluoromethyl)-2-hydroxy-6-methoxypyridine-4-acetate

Methyl 3-(difluoromethyl)-2-hydroxy-6-methoxypyridine-4-acetate: A Comprehensive Overview

Methyl 3-(difluoromethyl)-2-hydroxy-6-methoxypyridine-4-acetate, also known by its CAS number 1805252-45-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a pyridine ring substituted with a difluoromethyl group, a hydroxyl group, a methoxy group, and an acetate ester moiety. These functional groups contribute to the compound's chemical reactivity and biological activity.

The synthesis of Methyl 3-(difluoromethyl)-2-hydroxy-6-methoxypyridine-4-acetate involves a series of carefully designed organic reactions. Recent studies have explored the use of fluorination techniques to introduce the difluoromethyl group, which is known to enhance the stability and bioavailability of pharmaceutical compounds. The hydroxyl and methoxy groups play crucial roles in modulating the compound's solubility and interaction with biological systems. The acetate ester moiety further enhances the compound's pharmacokinetic properties, making it a promising candidate for drug delivery systems.

Recent research has highlighted the potential of Methyl 3-(difluoromethyl)-2-hydroxy-6-methoxypyridine-4-acetate as a lead compound in the development of new therapeutic agents. For instance, studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting its potential application in anti-inflammatory drugs. Additionally, the compound has shown promise in modulating cellular signaling pathways, which could be exploited for cancer therapy.

The structural versatility of this compound allows for further modification to optimize its pharmacological properties. For example, researchers have investigated the impact of substituting the methoxy group with other electron-donating or withdrawing groups on the compound's activity. These studies have provided valuable insights into the relationship between chemical structure and biological function, paving the way for rational drug design.

In terms of safety and toxicity, preliminary studies indicate that Methyl 3-(difluoromethyl)-2-hydroxy-6-methoxypyridine-4-acetate exhibits low toxicity at therapeutic doses. However, further investigations are required to fully understand its long-term effects and potential for adverse reactions. Regulatory agencies have emphasized the importance of thorough toxicological evaluations for compounds intended for medicinal use.

The environmental impact of this compound is another area of concern. Studies have assessed its biodegradability and potential accumulation in ecosystems. Results suggest that under certain conditions, the compound can undergo microbial degradation, reducing its environmental footprint. Nonetheless, additional research is needed to evaluate its behavior in different environmental compartments and to develop strategies for minimizing ecological risks.

In conclusion, Methyl 3-(difluoromethyl)-2-hydroxy-6-methoxypyridine-4-acetate represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique chemical structure, combined with promising biological activity, positions it as a strong candidate for further development. Ongoing research continues to unravel its full potential, while efforts are made to ensure its safe and responsible use.